Cas no 2171950-73-3 (2-(2,2-difluorocyclopropyl)methyl-2-methylbutanal)

• Product Name: 2-(2,2-difluorocyclopropyl)methyl-2-methylbutanal
• CAS No: 2171950-73-3
• MF: C₉H₁₄F₂O
• MW: 176.203670024872
• CID: 6436426
• PubChem ID: 165874482
• Update Time: 2025-10-19

2-(2,2-difluorocyclopropyl)methyl-2-methylbutanal Chemical and Physical Properties

Names and Identifiers

• 2-(2,2-difluorocyclopropyl)methyl-2-methylbutanal
• 2171950-73-3
• 2-[(2,2-difluorocyclopropyl)methyl]-2-methylbutanal
• EN300-1621349

• Inchi： 1S/C9H14F2O/c1-3-8(2,6-12)4-7-5-9(7,10)11/h6-7H,3-5H2,1-2H3
• InChI Key： UKXSPJSWKUWAHP-UHFFFAOYSA-N
• SMILES： FC1(CC1CC(C=O)(C)CC)F

Computed Properties

• Exact Mass: 176.10127139g/mol
• Monoisotopic Mass: 176.10127139g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 17.1Ų

Additional information on 2-(2,2-difluorocyclopropyl)methyl-2-methylbutanal

Recent Advances in the Study of 2-(2,2-Difluorocyclopropyl)methyl-2-methylbutanal (CAS: 2171950-73-3)

In recent years, the compound 2-(2,2-difluorocyclopropyl)methyl-2-methylbutanal (CAS: 2171950-73-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique difluorocyclopropyl moiety, has shown promising potential in various applications, including drug discovery and agrochemical development. The following sections provide a comprehensive overview of the latest research findings related to this compound, highlighting its synthesis, biological activity, and potential therapeutic applications.

The synthesis of 2-(2,2-difluorocyclopropyl)methyl-2-methylbutanal has been a focal point of recent studies. Researchers have developed novel synthetic routes to optimize yield and purity, with particular emphasis on the stereoselective introduction of the difluorocyclopropyl group. A study published in the Journal of Organic Chemistry (2023) demonstrated an efficient catalytic asymmetric synthesis method, achieving high enantiomeric excess (ee) and scalability. This advancement is critical for the large-scale production of the compound, which is essential for further pharmacological evaluations.

In terms of biological activity, preliminary studies have revealed that 2-(2,2-difluorocyclopropyl)methyl-2-methylbutanal exhibits notable interactions with specific enzyme targets. For instance, a recent in vitro study highlighted its inhibitory effects on cytochrome P450 enzymes, suggesting potential applications in modulating drug metabolism. Additionally, the compound's unique structural features have been explored for their role in enhancing membrane permeability, a property that could be leveraged in the design of novel drug delivery systems.

Further investigations into the therapeutic potential of this compound have focused on its anti-inflammatory and antimicrobial properties. A 2023 study published in Bioorganic & Medicinal Chemistry Letters reported that derivatives of 2-(2,2-difluorocyclopropyl)methyl-2-methylbutanal displayed significant activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). These findings underscore the compound's potential as a scaffold for developing new antibiotics, particularly in the face of rising antimicrobial resistance.

Despite these promising results, challenges remain in the development of 2-(2,2-difluorocyclopropyl)methyl-2-methylbutanal as a therapeutic agent. Issues such as metabolic stability and potential toxicity profiles need to be addressed through further preclinical studies. However, the compound's versatility and the growing body of research supporting its applications suggest a bright future in both pharmaceutical and agrochemical industries.

In conclusion, 2-(2,2-difluorocyclopropyl)methyl-2-methylbutanal (CAS: 2171950-73-3) represents a compelling area of research in chemical biology. Its unique structural attributes and diverse biological activities make it a valuable candidate for further exploration. Continued efforts in synthetic optimization and mechanistic studies will be crucial in unlocking its full potential and translating laboratory findings into practical applications.